![molecular formula C21H19N3O4S B2427135 6-methyl-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide CAS No. 941939-73-7](/img/structure/B2427135.png)
6-methyl-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-methyl-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide is a useful research compound. Its molecular formula is C21H19N3O4S and its molecular weight is 409.46. The purity is usually 95%.
BenchChem offers high-quality 6-methyl-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-methyl-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Free Radical Scavenging Activity
Research on derivatives of benzothiadiazine, including compounds structurally related to 6-methyl-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide, has shown potential as free radical scavengers. These compounds were tested for their ability to react with DPPH (a common free radical) using UV and ESR spectrometry, demonstrating their effectiveness in neutralizing free radicals, which is crucial for developing antioxidants and therapeutic agents targeting oxidative stress-related diseases (Tait, Ganzerli, & D. Bella, 1996).
Synthesis Under Microwave Irradiation
Another study focused on the efficient synthesis of tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives, including those structurally related to the specified compound, using microwave irradiation. This method proved to be a quick and efficient approach to obtaining carboxamide derivatives, demonstrating the versatility and adaptability of benzothiadiazine derivatives in synthetic chemistry (Abdalha, Abou El-Regal, El-Kassaby, & Ali, 2011).
Crystal Structure and Hirshfeld Surface Analysis
The crystal structure and Hirshfeld surface analysis of a degradation product closely related to 6-methyl-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide were detailed, providing insights into the molecular structure, intramolecular interactions, and the potential degradation pathways under specific conditions. This type of analysis is crucial for understanding the stability and reactivity of pharmaceutical compounds (Etsè, Zaragoza, & Pirotte, 2019).
Antimicrobial Activity
A study on the synthesis and evaluation of 6-substituted 2H-1,3,5-thiadiazine-2,4(3H)-diones, related to the chemical compound , demonstrated significant in vitro antifungal and antibacterial activity. This indicates the potential of benzothiadiazine derivatives as bases for developing new antimicrobial agents, which is essential in the context of rising antibiotic resistance (Coburn, Ho, & Bronstein, 1982).
Synthesis and Diuretic Activity
Research aimed at exploring the relationship between chemical structure and biological activity synthesized derivatives of benzothiadiazine, investigating their effects on kidney urinary output. These studies are vital for the development of new diuretic agents, which can be used to manage conditions such as hypertension and heart failure (Taran, Ukrainets, Likhanova, Gorokhova, & Bezugly, 2001).
properties
IUPAC Name |
6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O4S/c1-14-7-12-19-18(13-14)23-20(24-29(19,26)27)21(25)22-15-8-10-17(11-9-15)28-16-5-3-2-4-6-16/h2-13,20,23-24H,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEVLNBYDKULJMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)S(=O)(=O)NC(N2)C(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-methyl-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.